CIS-CLOMIPHENE HCL
CIS-CLOMIPHENE HCL
Clomiphene is a triphenylethylene nonsteroidal ovulatory stimulant evaluated for antineoplastic activity against breast cancer. Clomiphene has both estrogenic and anti-estrogenic activities that compete with estrogen for binding at estrogen receptor sites in target tissues. This agent causes the release of the pituitary gonadotropins follicle stimulating hormone (FSH) and luteinizing hormone (LH), leading to ovulation. (NCI04)
Clomiphene is an oral agent used to treat infertility in women desiring pregnancy. Clomiphene has been linked to a low rate of transient serum aminotransferase elevations during therapy and to rare instances of clinically apparent liver injury, which can be severe and even fatal.
The cis or (Z)-isomer of clomiphene.
Clomiphene is an oral agent used to treat infertility in women desiring pregnancy. Clomiphene has been linked to a low rate of transient serum aminotransferase elevations during therapy and to rare instances of clinically apparent liver injury, which can be severe and even fatal.
The cis or (Z)-isomer of clomiphene.
Brand Name:
Vulcanchem
CAS No.:
15690-55-8
VCID:
VC0094539
InChI:
InChI=1S/C26H28ClNO/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23/h5-18H,3-4,19-20H2,1-2H3/b26-25-
SMILES:
CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3
Molecular Formula:
C26H28ClNO
Molecular Weight:
406 g/mol
CIS-CLOMIPHENE HCL
CAS No.: 15690-55-8
Main Products
VCID: VC0094539
Molecular Formula: C26H28ClNO
Molecular Weight: 406 g/mol
| CAS No. | 15690-55-8 |
|---|---|
| Product Name | CIS-CLOMIPHENE HCL |
| Molecular Formula | C26H28ClNO |
| Molecular Weight | 406 g/mol |
| IUPAC Name | 2-[4-[(Z)-2-chloro-1,2-diphenylethenyl]phenoxy]-N,N-diethylethanamine |
| Standard InChI | InChI=1S/C26H28ClNO/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23/h5-18H,3-4,19-20H2,1-2H3/b26-25- |
| Standard InChIKey | GKIRPKYJQBWNGO-QPLCGJKRSA-N |
| Isomeric SMILES | CCN(CC)CCOC1=CC=C(C=C1)/C(=C(/C2=CC=CC=C2)\Cl)/C3=CC=CC=C3 |
| SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3 |
| Canonical SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3 |
| Description | Clomiphene is a triphenylethylene nonsteroidal ovulatory stimulant evaluated for antineoplastic activity against breast cancer. Clomiphene has both estrogenic and anti-estrogenic activities that compete with estrogen for binding at estrogen receptor sites in target tissues. This agent causes the release of the pituitary gonadotropins follicle stimulating hormone (FSH) and luteinizing hormone (LH), leading to ovulation. (NCI04) Clomiphene is an oral agent used to treat infertility in women desiring pregnancy. Clomiphene has been linked to a low rate of transient serum aminotransferase elevations during therapy and to rare instances of clinically apparent liver injury, which can be severe and even fatal. The cis or (Z)-isomer of clomiphene. |
| Shelf Life | UNSTABLE TO AIR AND LIGHT |
| Synonyms | (Z)-2-(p-(2-Chloro-1,2-Diphenylvinyl)phenoxy)triethylamine (Z)-2-(p-(2-Chloro-1,2-Diphenylvinyl)phenoxy)triethylamine Citrate Citrate, Zuclomifene Zuclomifene Zuclomifene Citrate Zuclomiphene |
| PubChem Compound | 1548955 |
| Last Modified | Nov 11 2021 |
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